Cas no 122030-03-9 (Benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)-)

• Product Name: Benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)-
• CAS No: 122030-03-9
• MF: C₇HClF₆
• MW: 234.526262044907
• CID: 104585
• PubChem ID: 44890784
• Update Time: 2025-06-29

Benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)-
• 1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)benzene
• 4-FLUOROBENZALDEHYDE-2,3,5,6-D4
• 1-Chloro-2,4,5-trifluoro-3-trifluoromethyl-benzene
• 2,5,6-trifluoro-3-chloro-benzotrifluoride
• 2.5.6-Trifluor-3-chlor-benzotrifluorid
• 3-chloro-2,5,6-trifluoro-benzotrifluoride
• 5-chloro-2,3,6-trifluorobenzotrifluoride
• 5-CHLORO-2,3,6-TRIFLUOROBENZOTRIFLUOROIDE
• MFCD04972746
• A804830
• 1-chloro-2,4,5-trifluoro-3-trifluoromethylbenzene
• 1-chloranyl-2,4,5-tris(fluoranyl)-3-(trifluoromethyl)benzene
• DTXSID10661328
• FT-0642974
• 122030-03-9

• MDL： MFCD04972746
• Inchi： 1S/C7HClF6/c8-2-1-3(9)6(11)4(5(2)10)7(12,13)14/h1H
• InChI Key： GXUFAKYHNRIOOV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(F)(F)F)=C1F)F)F

Computed Properties

• Exact Mass: 233.96700
• Monoisotopic Mass: 233.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.7

Experimental Properties

• Refractive Index: 1.404
• PSA: 0.00000
• LogP: 3.77610

Benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Additional information on Benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)-

Benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)- (CAS No. 122030-03-9)

Benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)-, also known by its CAS registry number 122030-03-9, is a highly fluorinated aromatic chlorinated compound. This compound belongs to the class of chlorofluorobenzenes and is characterized by its unique substitution pattern on the benzene ring. The molecule features a chlorine atom at position 1 and trifluoromethyl groups at positions 3 and 5, with additional fluorine atoms at positions 2 and 4. This specific arrangement of substituents imparts distinctive chemical and physical properties to the compound.

The synthesis of benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)- typically involves multi-step processes that include electrophilic substitution reactions on benzene rings. The introduction of chlorine and trifluoromethyl groups requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in fluorination techniques have enabled more efficient pathways for the preparation of such highly substituted aromatic compounds.

One of the most notable applications of this compound is in the field of electronics and optoelectronics. The presence of multiple fluorine atoms enhances the dielectric properties and thermal stability of the molecule, making it suitable for use in high-performance materials such as liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). Additionally, the trifluoromethyl groups contribute to improved solubility in organic solvents, which is advantageous for processing these materials into thin films.

Recent studies have also explored the potential of benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)- as a precursor for advanced polymer materials. Researchers have demonstrated that this compound can be polymerized under controlled conditions to form materials with exceptional mechanical strength and resistance to environmental factors such as UV radiation and moisture. These polymers are being investigated for use in aerospace applications where durability and lightweight properties are critical.

In terms of environmental impact, the stability of this compound under normal conditions suggests that it has low bioaccumulation potential. However, further research is required to fully understand its long-term effects on ecosystems. Regulatory bodies continue to monitor the production and use of such compounds to ensure compliance with safety standards.

The development of novel synthetic routes for benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)- has been a focal point in recent chemical research. By optimizing catalysts and reaction conditions, chemists have achieved higher conversion rates while reducing waste generation. These advancements not only improve the economic viability of production but also align with global sustainability goals.

In conclusion, benzene,1-chloro-2,4,5-trifluoro-3-(trifluoromethyl)- (CAS No. 122030-03-9) stands out as a versatile compound with promising applications across multiple industries. Its unique chemical structure provides a foundation for innovative materials development while ongoing research continues to uncover new opportunities for its utilization.